Cas no 120568-06-1 (Benzo[b]thiophene, 4-(trifluoromethyl)-)

• Product Name: Benzo[b]thiophene, 4-(trifluoromethyl)-
• CAS No: 120568-06-1
• MF: C₉H₅F₃S
• MW: 202.196211576462
• CID: 1209895
• PubChem ID: 21866103
• Update Time: 2025-04-20

Benzo[b]thiophene, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)-1-benzothiophene
• 4-Trifluoromethylbenzothiophene
• MFCD27992785
• SCHEMBL164364
• 4-(Trifluoromethyl)benzothiophene
• SY343266
• 120568-06-1
• 4-(Trifluoromethyl)benzo[b]thiophene
• DTXSID60619076

• Inchi： 1S/C9H5F3S/c10-9(11,12)7-2-1-3-8-6(7)4-5-13-8/h1-5H
• InChI Key： RVGWMMADPYJFKV-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC=C2C(F)(F)F

Computed Properties

• Exact Mass: 202.00645
• Monoisotopic Mass: 202.00640582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes